Cas no 1092716-42-1 (3(R)-Hydroperoxy SiMvastatin)

• Product Name: 3(R)-Hydroperoxy SiMvastatin
• CAS No: 1092716-42-1
• MF: C₂₅H₃₈O₇
• MW: 450.56502866745
• CID: 1004395
• PubChem ID: 71749273
• Update Time: 2025-04-20

3(R)-Hydroperoxy SiMvastatin Chemical and Physical Properties

Names and Identifiers

• 3(R)-Hydroperoxy SiMvastatin
• 2,2-DiMethylbutanoic Acid (1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-Hexahydro-3-hydroperoxy-3,7-diMethyl-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl Ester
• [(1S,3R,7S,8S,8aR)-3-hydroperoxy-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-2,7,8,8a-tetrahydro-1H-naphthalen-1-yl] 2,2-dimethylbutanoate
• 1092716-42-1
• (1S,3R,7S,8S,8aR)-3-Hydroperoxy-8-{2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl}-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2,2-dimethylbutanoate
• DTXSID70857826

• Inchi： 1S/C25H38O7/c1-6-24(3,4)23(28)31-20-14-25(5,32-29)13-16-8-7-15(2)19(22(16)20)10-9-18-11-17(26)12-21(27)30-18/h7-8,13,15,17-20,22,26,29H,6,9-12,14H2,1-5H3/t15-,17+,18+,19-,20-,22-,25-/m0/s1
• InChI Key： FOGQBCWWWLNSOK-IZNVKPSSSA-N
• SMILES： O(C(C(C)(C)CC)=O)[C@H]1C[C@](C)(C=C2C=C[C@H](C)[C@H](CC[C@@H]3C[C@H](CC(=O)O3)O)[C@@H]12)OO

Computed Properties

• Exact Mass: 450.26200
• Monoisotopic Mass: 450.26175355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 102.29000
• LogP: 4.19780